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Compound of Interest

Compound Name:
6-Bromo-7-methyl-

[1,2,4]triazolo[4,3-a]pyridine

Cat. No.: B15197999

Get Quote

Executive Summary & Scaffold Significance
Brominated triazolopyridines (e.g., 3-bromo-[1,2,4]triazolo[4,3-a]pyridine or 6-bromo-

[1,2,4]triazolo[1,5-a]pyridine) are privileged scaffolds in medicinal chemistry, serving as

precursors for p38 MAP kinase inhibitors, mGluR5 modulators, and antifungal agents.[1][2]

While valuable, these compounds present a dual hazard profile:[1][2]

Chemical Reactivity: The triazole-pyridine fusion creates a nitrogen-rich system prone to

ring-opening or nitrogen evolution under thermal stress.[2] The bromine atom adds

susceptibility to metal-halogen exchange, creating highly reactive lithiated intermediates.[1]

[2]

Toxicological Potential: As halogenated nitrogen heterocycles, they are classified as irritants

and potential acute toxins, requiring strict containment strategies.[1]

Hazard Identification (SDS Deep Dive)
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Based on GHS Classifications for CAS 356560-80-0 and CAS 4922-68-3.

Core GHS Classifications
Hazard Category H-Code Description

Mechanism of
Action

Acute Toxicity (Oral) H302
Harmful if swallowed.

[2][3]

Systemic absorption

via GI tract; nitrogen

heterocycles often

interfere with

metabolic enzymes.

Skin Irritation H315
Causes skin irritation.

[3][4]

Lipophilic nature

allows dermal

penetration; slightly

acidic protons (if

present) or hydrolysis

products (HBr) cause

localized dermatitis.

Eye Irritation H319
Causes serious eye

irritation.[3]

Direct mucous

membrane damage

from dust/vapors.

STOT - SE H335
May cause respiratory

irritation.[2][3][5]

Inhalation of fine dusts

triggers inflammation

in the upper

respiratory tract.

The "Hidden" Hazards (Non-GHS)[1]
Thermal Decomposition: Triazolopyridines can undergo ring-opening rearrangement or

denitrogenation (loss of

) at high temperatures (>200°C), creating pressure hazards in sealed vessels.[1][2]

Hydrolysis: Brominated positions, while generally stable, can hydrolyze under strong

acidic/basic conditions to release Hydrogen Bromide (HBr) fumes.[1][2]
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Storage & Stability Protocols
Directive: Treat all brominated triazolopyridines as hygroscopic and light-sensitive until

validated otherwise.

Storage Hierarchy[1][2]
Primary Containment: Amber glass vials with Teflon-lined caps to prevent UV degradation

and moisture ingress.[2]

Atmosphere: Store under Inert Atmosphere (Argon or Nitrogen).[2]

Reasoning: While the parent scaffold is stable, trace moisture can accelerate

debromination or hydrolysis over long periods.[1]

Temperature:Refrigerate (2–8°C).

Critical Check: Allow the vial to warm to room temperature in a desiccator before opening

to prevent condensation, which causes "gumming" and hydrolysis.[1]

Stability Logic Diagram
The following decision matrix outlines how to categorize the stability of your specific isomer.

Compound Identification Isomer Type?

[1,2,4]triazolo[1,5-a]
(Thermodynamic Product)Bridgehead N

[1,2,4]triazolo[4,3-a]
(Kinetic Product)

Bridgehead C

High Stability
Store 2-8°C

Standard Shelf Life

Resistant to
Rearrangement

Rearranges to [1,5-a]
Store < -20°C

Use Immediately

Dimroth
Rearrangement Risk

Click to download full resolution via product page

Figure 1: Stability decision matrix distinguishing between the thermodynamic [1,5-a] and kinetic

[4,3-a] isomers.[1][2] The [4,3-a] isomer is prone to Dimroth rearrangement.[1][2]
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Context: Most accidents occur during the solubilization or reaction setup phases.

Engineering Controls
Solids Handling: Must be performed in a Class II Biosafety Cabinet or a chemical fume hood

with face velocity >100 fpm.[2]

Static Control: Use anti-static gun or polonium strips when weighing.[2] Brominated

heterocycles are often fluffy powders that acquire static charge, leading to aerosolization.[1]

Reaction Workflow: Metal-Halogen Exchange
A common use of brominated triazolopyridines is lithiation (e.g., using

-BuLi).[1][2] This is the highest-risk operation.[2]

Protocol:

Drying: Dry the starting material under high vacuum (<1 mbar) for 4 hours to remove trace

water. Water reacts with n-BuLi to form LiOH, which can degrade the triazole ring.[1][2]

Solvent: Use anhydrous THF (distilled from Na/Benzophenone or from a solvent columns

system).[2]

Temperature: Cool to -78°C (Acetone/Dry Ice) before adding the organolithium.

Warning: Lithiated triazolopyridines are thermally unstable. Warming above -40°C can

trigger ring fragmentation (loss of

) or polymerization.[2]

Quenching: Quench cold. Do not allow the reaction to warm until the electrophile has been

added and consumed.

Synthesis Safety Workflow Diagram
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1. Preparation
(Dry Solvent/Inert Gas)

2. Cryogenic Cooling
(-78°C)

3. Lithiation (n-BuLi)
*EXOTHERMIC*

Stability Check:
Is Temp < -60°C?

HAZARD: Ring Opening
N2 Gas Evolution

No (Too Hot)

4. Electrophile Addition
& Controlled Warm-up

Yes

Click to download full resolution via product page

Figure 2: Critical control points during the lithiation of brominated triazolopyridines to prevent

thermal runaway and ring fragmentation.

Emergency Response & Waste Disposal
Fire Fighting Measures

Media: Use Carbon Dioxide (
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), Dry Chemical, or Alcohol-Resistant Foam.[1][2]

Specific Hazard: Combustion generates Hydrogen Bromide (HBr) and Nitrogen Oxides

(NOx).

Action: Firefighters must wear full SCBA. HBr is heavier than air and will accumulate in

low-lying areas (pits, basements).[1][2]

Pressure Hazard: If a sealed reaction vessel is involved in a fire, the heat may trigger rapid

denitrogenation of the triazole ring, leading to vessel rupture.[1][2] Evacuate the area

immediately.

First Aid Protocols
Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).[1][2] Monitor for delayed pulmonary edema (common with halogenated irritants).

Skin Contact: Brush off loose particles before washing.[2] Rinse with PEG-400 (if available)

or copious soap and water for 15 minutes.[2]

Eye Contact: Rinse immediately with water for 15 minutes, lifting eyelids.[1][2][4][5] Do not

use neutralizing agents.[2]

Disposal (The "Cradle-to-Grave" Responsibility)
Brominated triazolopyridines must NOT be disposed of with general organic waste.[2]

Segregation: Collect in "Halogenated Organic Waste" containers.

Reasoning: High bromine content requires specific incineration temperatures (>1100°C) to

prevent the formation of dioxins/furans and to scrub HBr from the flue gas.[1]

Quenching Reactive Intermediates: Any lithiated waste must be quenched with

isopropanol/ethanol under nitrogen before transfer to the waste drum to prevent fire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15197999/docs#technical-guide-safe-handling-sds-
interpretation-of-brominated-triazolopyridines-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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